Cas no 69625-62-3 (1H-1,2,4-Triazole,1-tricyclo[3.3.1.13,7]dec-1-yl-)

• Product Name: 1H-1,2,4-Triazole,1-tricyclo[3.3.1.13,7]dec-1-yl-
• CAS No: 69625-62-3
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 515015
• PubChem ID: 155322
• Update Time: 2025-04-19

1H-1,2,4-Triazole,1-tricyclo[3.3.1.13,7]dec-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,1-tricyclo[3.3.1.13,7]dec-1-yl-
• 1-(1-adamantyl)-1,2,4-triazole
• AC1L4E1P
• AG-G-71208
• CHEMBL609905
• CTK5D0632
• HMS2564A19
• MolPort-002-144-361
• STOCK1S-07362
• SureCN1497434
• Cambridge id 5316976
• MLS000554356
• SCHEMBL1497434
• 69625-62-3
• NSC 283156
• 1H-1,2,4-Triazole, 1-tricyclo(3.3.1.13,7)dec-1-yl-
• 1-Adamantan-1-yl-1H-[1,2,4]triazole
• NCGC00246253-01
• AB00080405-01
• SMR000146673
• DTXSID70219889
• AKOS022096235
• NSC-283156
• NSC283156

• Inchi： 1S/C12H17N3/c1-9-2-11-3-10(1)5-12(4-9,6-11)15-8-13-7-14-15/h7-11H,1-6H2
• InChI Key： ZBBZETXZKFHHLA-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 203.14241
• Monoisotopic Mass: 203.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 344.4°C at 760 mmHg
• Flash Point: 162.1°C
• Refractive Index: 1.791
• PSA: 30.71
• LogP: 2.20340